Cas no 478029-87-7 (2-(allylsulfanyl)-N-isopropyl[1]benzothieno[3,2-d]pyrimidin-4-amine)

• Product Name: 2-(allylsulfanyl)-N-isopropyl[1]benzothieno[3,2-d]pyrimidin-4-amine
• CAS No: 478029-87-7
• MF: C₁₆H₁₇N₃S₂
• MW: 315.456280469894
• CID: 6785987
• PubChem ID: 3314372
• Update Time: 2025-06-11

2-(allylsulfanyl)-N-isopropyl[1]benzothieno[3,2-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS005086512
• 2-(allylsulfanyl)-N-isopropyl[1]benzothieno[3,2-d]pyrimidin-4-amine
• 2R-1314
• 4-(prop-2-en-1-ylsulfanyl)-N-(propan-2-yl)-8-thia-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,5,9,11-hexaen-6-amine
• N-propan-2-yl-2-prop-2-enylsulfanyl-[1]benzothiolo[3,2-d]pyrimidin-4-amine
• 478029-87-7

• Inchi： 1S/C16H17N3S2/c1-4-9-20-16-18-13-11-7-5-6-8-12(11)21-14(13)15(19-16)17-10(2)3/h4-8,10H,1,9H2,2-3H3,(H,17,18,19)
• InChI Key： BKMBREBUZNWGFQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C1C(=NC(=N2)SCC=C)NC(C)C

Computed Properties

• Exact Mass: 315.08638990g/mol
• Monoisotopic Mass: 315.08638990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 91.4Ų

Additional information on 2-(allylsulfanyl)-N-isopropyl[1]benzothieno[3,2-d]pyrimidin-4-amine

Introduction to 2-(allylsulfanyl)-N-isopropyl[1]benzothieno[3,2-d]pyrimidin-4-amine (CAS No. 478029-87-7)

2-(allylsulfanyl)-N-isopropyl[1]benzothieno[3,2-d]pyrimidin-4-amine, identified by its CAS number 478029-87-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothienopyrimidine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of an allylsulfanyl group and an isopropyl substituent in the molecule contributes to its unique chemical properties and reactivity, making it a promising candidate for further exploration in drug discovery.

The benzothienopyrimidine core is a fused ring system consisting of a benzene ring, a thiophene ring, and a pyrimidine ring. This arrangement creates a rigid structure that can interact with biological targets in specific ways. The allylsulfanyl group, characterized by its sulfur-carbon double bond connectivity, introduces both electrophilic and nucleophilic sites that can participate in various chemical reactions. Additionally, the isopropyl group at the N position enhances the steric bulk of the molecule, which can influence its binding affinity and selectivity towards biological targets.

In recent years, there has been growing interest in developing novel heterocyclic compounds for their potential applications in treating various diseases. The benzothienopyrimidine scaffold has been extensively studied due to its ability to modulate multiple biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting kinases, enzymes that play crucial roles in cell signaling and are often implicated in cancer development. The compound 2-(allylsulfanyl)-N-isopropyl[1]benzothieno[3,2-d]pyrimidin-4-amine is being explored as a potential kinase inhibitor, with early studies suggesting its ability to disrupt aberrant signaling pathways associated with tumor growth.

One of the most compelling aspects of this compound is its mechanism of action. The allylsulfanyl group can undergo oxidation or reduction reactions, allowing the molecule to interact dynamically with biological targets. This redox-active property makes it particularly interesting for developing prodrugs or drugs that require activation within specific cellular compartments. Furthermore, the isopropyl group can help optimize the pharmacokinetic properties of the drug by influencing solubility and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like 2-(allylsulfanyl)-N-isopropyl[1]benzothieno[3,2-d]pyrimidin-4-amine with high precision. Molecular docking studies have revealed that this compound can bind effectively to ATP-binding pockets of kinases, suggesting its potential as a competitive inhibitor. These computational insights have guided experimental efforts to optimize the structure and improve potency.

Preclinical studies have begun to explore the pharmacological effects of this compound in various disease models. Initial findings indicate that it exhibits significant antitumor activity by inhibiting key signaling pathways involved in cancer progression. The compound has shown promise in preclinical trials conducted on cell lines derived from different types of cancer, including breast cancer, lung cancer, and melanoma. These results are particularly encouraging given the increasing prevalence of drug resistance in oncology treatments.

The synthesis of 2-(allylsulfanyl)-N-isopropyl[1]benzothieno[3,2-d]pyrimidin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the allylsulfanyl group necessitates precise control over reaction conditions to avoid side products such as disulfides or alkenes. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the benzothienopyrimidine core efficiently.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have shown that it exhibits moderate oral bioavailability and distributes widely throughout various tissues upon administration. This broad distribution suggests potential therapeutic effects across multiple organ systems. Additionally, preliminary toxicology studies indicate that it is well-tolerated at doses relevant for clinical use, although further long-term studies are necessary to fully assess its safety profile.

One notable feature of 2-(allylsulfanyl)-N-isopropyl[1]benzothieno[3,2-d]pyrimidin-4-amine is its potential for combination therapy with other anticancer agents. Its mechanism of action as a kinase inhibitor suggests that it could synergize with existing chemotherapeutic drugs or targeted therapies. Preclinical studies are underway to evaluate its efficacy when used in combination regimens, with the aim of improving treatment outcomes for patients with advanced cancers.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 2-(allylsulfanyl)-N-isopropyl[1]benzothieno[3,2-d]pyrimidin-4-amine exemplifies how structural innovation can lead to breakthroughs in drug discovery. By leveraging cutting-edge synthetic methods and computational tools, researchers are able to design molecules with tailored biological activities.

In conclusion,2-(allylsulfanyl)-N-isopropyl[1]benzothieno[3,2-d]pyrimidin-4-amine (CAS No. 478029-87-7) represents a promising candidate for further development as an anticancer agent. Its unique structural features and demonstrated biological activity make it an attractive target for future research efforts aimed at improving patient outcomes in oncology treatments.